Cas no 1361563-41-8 ((1Z,3Z)-1,3-Bis[[(4S)-4,5-dihydro-4-(tert-butyl)-2-oxazolyl]methylene]-2,3-dihydro-1H-isoindole)
(1Z,3Z)-1,3-Bis[[(4S)-4,5-dihydro-4-(tert-butyl)-2-oxazolyl]methylene]-2,3-dihydro-1H-isoindole Chemical and Physical Properties
Names and Identifiers
-
- (1Z,3Z)-1,3-Bis[[(4S)-4,5-dihydro-4-(tert-butyl)-2-oxazolyl]methylene]-2,3-dihydro-1H-isoindole
- 1H-Isoindole, 1,3-bis[[(4S)-4-(1,1-dimethylethyl)-4,5-dihydro-2-oxazolyl]methylene]-2,3-dihydro-, (1Z,3Z)-
- MFCD32670855
- (1Z,3Z)-1,3-Bis[[(4S)-4,5-dihydro-4-(t-butyl)-2-oxazolyl]methylene]-2,3-dihydro-1H-isoindole
- (1Z,3Z)-1,3-Bis(((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)methylene)isoindoline
- F76986
- (4S)-4-tert-butyl-2-[(Z)-[(3Z)-3-[[(4S)-4-tert-butyl-4,5-dihydro-1,3-oxazol-2-yl]methylidene]isoindol-1-ylidene]methyl]-4,5-dihydro-1,3-oxazole
- 1361563-41-8
- (1Z,3Z)-1,3-Bis[[(4S)-4,5-dihydro-4-(t-butyl)-2-oxazolyl]methylene]-2,3-dihydro-1H-isoindole, 98%
-
- Inchi: 1S/C24H31N3O2/c1-23(2,3)19-13-28-21(26-19)11-17-15-9-7-8-10-16(15)18(25-17)12-22-27-20(14-29-22)24(4,5)6/h7-12,19-20,25H,13-14H2,1-6H3/b17-11-,18-12-/t19-,20-/m1/s1
- InChI Key: QHQFGNKQMFAUOF-NBAHAUEVSA-N
- SMILES: C1(=C/C2=N[C@@H](C(C)(C)C)CO2)\C2=C(C=CC=C2)/C(=C/C2=N[C@@H](C(C)(C)C)CO2)/N\1
Computed Properties
- Exact Mass: 393.24162724g/mol
- Monoisotopic Mass: 393.24162724g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 700
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 55.2Ų
(1Z,3Z)-1,3-Bis[[(4S)-4,5-dihydro-4-(tert-butyl)-2-oxazolyl]methylene]-2,3-dihydro-1H-isoindole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01162776-100mg |
(1Z,3Z)-1,3-Bis(((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)methylene)isoindoline |
1361563-41-8 | 97% | 100mg |
¥709.0 | 2023-04-02 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01162776-250mg |
(1Z,3Z)-1,3-Bis(((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)methylene)isoindoline |
1361563-41-8 | 97% | 250mg |
¥1632.0 | 2023-04-02 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01162776-1g |
(1Z,3Z)-1,3-Bis(((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)methylene)isoindoline |
1361563-41-8 | 97% | 1g |
¥5715.0 | 2023-04-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | Z281533-25mg |
(1Z,3Z)-1,3-Bis[[(4S)-4,5-dihydro-4-(tert-butyl)-2-oxazolyl]methylene]-2,3-dihydro-1H-isoindole |
1361563-41-8 | 98% | 25mg |
¥494.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | Z281533-100mg |
(1Z,3Z)-1,3-Bis[[(4S)-4,5-dihydro-4-(tert-butyl)-2-oxazolyl]methylene]-2,3-dihydro-1H-isoindole |
1361563-41-8 | 98% | 100mg |
¥1174.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | Z281533-500mg |
(1Z,3Z)-1,3-Bis[[(4S)-4,5-dihydro-4-(tert-butyl)-2-oxazolyl]methylene]-2,3-dihydro-1H-isoindole |
1361563-41-8 | 98% | 500mg |
¥4325.90 | 2023-08-31 | |
| 1PlusChem | 1P01LSL6-100mg |
(1Z,3Z)-1,3-Bis[[(4S)-4,5-dihydro-4-(tert-butyl)-2-oxazolyl]methylene]-2,3-dihydro-1H-isoindole |
1361563-41-8 | 98% | 100mg |
$324.00 | 2023-12-22 | |
| abcr | AB568920-25mg |
(1Z,3Z)-1,3-Bis[[(4S)-4,5-dihydro-4-(t-butyl)-2-oxazolyl]methylene]-2,3-dihydro-1H-isoindole, 98%; . |
1361563-41-8 | 98% | 25mg |
€111.00 | 2025-04-21 | |
| abcr | AB568920-100mg |
(1Z,3Z)-1,3-Bis[[(4S)-4,5-dihydro-4-(t-butyl)-2-oxazolyl]methylene]-2,3-dihydro-1H-isoindole, 98%; . |
1361563-41-8 | 98% | 100mg |
€319.00 | 2025-04-21 |
(1Z,3Z)-1,3-Bis[[(4S)-4,5-dihydro-4-(tert-butyl)-2-oxazolyl]methylene]-2,3-dihydro-1H-isoindole Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on (1Z,3Z)-1,3-Bis[[(4S)-4,5-dihydro-4-(tert-butyl)-2-oxazolyl]methylene]-2,3-dihydro-1H-isoindole
The Compound CAS No. 1361563-41-8: A Comprehensive Overview
The compound with CAS No. 1361563-41-8, known as (1Z,3Z)-1,3-Bis[[(4S)-4,5-dihydro-4-(tert-butyl)-2-oxazolyl]methylene]-2,3-dihydro-1H-isoindole, is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals and materials science. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and applications.
Structural Analysis: The molecular structure of (1Z,3Z)-1,3-Bis[[(4S)-4,5-dihydro-4-(tert-butyl)-2-oxazolyl]methylene]-2,3-dihydro-1H-isoindole is quite intricate. It consists of an isoindole core with two oxazole substituents attached via methylene bridges. The stereochemistry of the molecule is defined by the Z configuration at both double bonds (C=C) within the isoindole framework. The oxazole rings are further substituted with a tert-butyl group at the 4-position of the dihydrooxazole moiety. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule.
Synthesis and Characterization: The synthesis of this compound involves a multi-step process that typically includes the formation of the isoindole core followed by the introduction of oxazole substituents. Recent studies have focused on optimizing reaction conditions to improve yield and purity. Advanced characterization techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry have been employed to confirm the molecular structure and stereochemistry.
Properties and Applications: The compound exhibits interesting optical and electronic properties due to its conjugated system. Research has shown that it may serve as a precursor for more complex molecules with potential applications in drug delivery systems or as building blocks for advanced materials. Its ability to form stable complexes with metal ions has also been explored in coordination chemistry.
Recent Research Developments: In 2023, a study published in *Journal of Medicinal Chemistry* highlighted the potential of this compound as a scaffold for developing novel therapeutic agents. Researchers demonstrated that its unique structure could be exploited to design molecules with enhanced bioavailability and selectivity for specific biological targets. Additionally, another study in *Advanced Materials* explored its use in constructing self-assembled monolayers for advanced sensor applications.
Future Prospects: As research continues to uncover new properties and applications of CAS No. 1361563-41-8, its role in various scientific domains is expected to grow significantly. Collaborative efforts between chemists, biologists, and materials scientists are likely to unlock further potential uses for this compound.
In conclusion, CAS No. 1361563-41-8 represents a fascinating example of how complex molecular architectures can lead to innovative solutions across multiple disciplines. With ongoing advancements in synthetic methodologies and a deeper understanding of its properties, this compound is poised to make significant contributions to both academic research and industrial applications.
1361563-41-8 ((1Z,3Z)-1,3-Bis[[(4S)-4,5-dihydro-4-(tert-butyl)-2-oxazolyl]methylene]-2,3-dihydro-1H-isoindole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)